N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(pyridin-4-ylmethyl)acetamide

• IUPAC Name: N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-4-ylmethyl)acetamide
• InChI: InChI=1S/C16H14ClN3OS/c1-10-7-13(17)8-14-15(10)19-16(22-14)20(11(2)21)9-12-3-5-18-6-4-12/h3-8H,9H2,1-2H3
• InChI Key: DNVIECCWUXPYHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=C1N=C(S2)N(CC3=CC=NC=C3)C(=O)C)Cl
• Molecular Formula: C16H14ClN3OS
• Molecular Weight: 331.8 g/mol

Description

N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(pyridin-4-ylmethyl)acetamide, also known as CTAP, is a compound that has been used in scientific research for its potential as a drug target. CTAP is a small molecule that has been shown to have an effect on certain biochemical and physiological processes, making it a promising candidate for further study.

Mechanism of Action

The mechanism of action of N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(pyridin-4-ylmethyl)acetamide is not fully understood, but it is thought to work by binding to certain receptors in the body. Specifically, it has been shown to bind to the mu-opioid receptor, which is involved in pain signaling and the reward pathway in the brain.
Biochemical and Physiological Effects:
Studies have shown that N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(pyridin-4-ylmethyl)acetamide has a number of biochemical and physiological effects, including its ability to reduce inflammation and pain. It has also been shown to have an effect on the reward pathway in the brain, which may make it a potential target for addiction treatment.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(pyridin-4-ylmethyl)acetamide in lab experiments is its relatively low cost and ease of synthesis. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments that specifically target its effects.

Future Directions

There are several potential future directions for research on N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(pyridin-4-ylmethyl)acetamide. One area of interest is its potential as a treatment for addiction, particularly opioid addiction. Additionally, further research is needed to fully understand its mechanism of action and how it may be used to treat other conditions, such as chronic pain and inflammation. Finally, more studies are needed to investigate the safety and efficacy of N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(pyridin-4-ylmethyl)acetamide in humans.

Synthesis Methods

The synthesis of N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(pyridin-4-ylmethyl)acetamide involves several steps, including the reaction of 6-chloro-4-methylbenzo[d]thiazole with pyridine-4-carboxaldehyde, followed by the addition of N-(chloroacetyl)pyridinium chloride. This is then reacted with an amine to form the final product, N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(pyridin-4-ylmethyl)acetamide.

Scientific Research Applications

N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(pyridin-4-ylmethyl)acetamide has been used in scientific research to investigate its potential as a drug target for a variety of conditions. Some studies have focused on its potential as an anti-inflammatory agent, while others have looked at its effects on the central nervous system.